4-[(1-Methylpiperidin-4-yl)amino]butan-2-ol

• Molecular Formula: C10H22N2O
• Molecular Weight: 186.29 g/mol
• IUPAC Name: 4-[(1-methylpiperidin-4-yl)amino]butan-2-ol
• InChI: InChI=1S/C10H22N2O/c1-9(13)3-6-11-10-4-7-12(2)8-5-10/h9-11,13H,3-8H2,1-2H3
• InChI Key: FSJXYTNLVFLXRI-UHFFFAOYSA-N
• Canonical SMILES: CC(CCNC1CCN(CC1)C)O

Description

4-[(1-Methylpiperidin-4-yl)amino]butan-2-ol is a chemical compound with the molecular formula C10H22N2O It is a derivative of piperidine, a six-membered heterocyclic compound containing nitrogen

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(1-Methylpiperidin-4-yl)amino]butan-2-ol typically involves the reaction of 1-methylpiperidine with butan-2-ol under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in laboratory settings but optimized for efficiency and cost-effectiveness. The process may include steps such as purification and quality control to ensure the final product meets industry standards .

Chemical Reactions Analysis

Types of Reactions

4-[(1-Methylpiperidin-4-yl)amino]butan-2-ol can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often resulting in the formation of ketones or aldehydes.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, often resulting in the formation of alcohols or amines.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium hydroxide. The reactions are typically carried out under controlled conditions to ensure the desired products are obtained .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may yield alcohols or amines .

Scientific Research Applications

4-[(1-Methylpiperidin-4-yl)amino]butan-2-ol has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential effects on biological systems and its interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 4-[(1-Methylpiperidin-4-yl)amino]butan-2-ol involves its interaction with specific molecular targets and pathways within biological systems. It may act on receptors or enzymes, modulating their activity and leading to various physiological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-[(1-Methylpiperidin-4-yl)amino]butan-2-ol include:

• 1-Methylpiperidin-4-amine
• 4-(4-Methylpiperidin-1-yl)aniline
• 1-amino-3-(4-methylpiperidin-1-yl)propan-2-ol

Uniqueness

What sets this compound apart from these similar compounds is its specific structure, which imparts unique chemical and biological properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective .